Niobium
Overview
Description
Niobium, a transition metal, is noted for its unique physical and chemical properties, making it significant in various scientific and industrial applications. Despite extensive research over the past 75 years, there remains inconsistent and insufficient information regarding niobium oxides, necessitating a comprehensive understanding of its physical properties and applications in areas like catalysis and memristors (Nico, Monteiro, & Graça, 2016).
Synthesis Analysis
Niobium's synthesis methods are diverse. For instance, the synthesis of niobium oxyfluoride, Nb2O2F3, through the reaction of Nb with SnO and SnF2, demonstrates complex structural, magnetic, and electronic transitions (Tran et al., 2015). Similarly, the creation of niobium(V) silicate, Rb2(Nb2O4)(Si2O6).H2O, via high-temperature, high-pressure hydrothermal methods, showcases the versatility in synthesizing niobium compounds (Tasi et al., 2008).
Molecular Structure Analysis
The molecular structure of niobium compounds, such as Nb2O2F3, displays unique phase transitions and magnetic behavior, underlining the importance of understanding the molecular arrangements and bonds within niobium compounds for their application in various fields (Tran et al., 2015).
Chemical Reactions and Properties
Niobium engages in a wide array of chemical reactions, with its compounds demonstrating significant versatility in organic synthesis and catalysis. The growing interest in niobium compounds for organic synthesis reflects their efficiency and versatility across several reaction types, emphasizing the potential for future investigations (Lacerda et al., 2013).
Physical Properties Analysis
Niobium oxides exhibit intriguing physical properties with applications in various domains, from capacitors to catalysis. The review of these properties highlights the urgent need for a deeper understanding to exploit their full potential (Nico, Monteiro, & Graça, 2016).
Scientific Research Applications
Superconducting Radio-Frequency Accelerator Cavities
Niobium plays a crucial role in particle accelerators. Its application in superconducting radio-frequency (SRF) accelerator cavities is significant due to its cost-effectiveness in terms of both initial capital outlay and ongoing operating expenses. Transforming the cavity interior surface from niobium to δ niobium nitride (δNbN) has been proposed as a promising approach to raising the operating temperature, which can potentially reduce electricity costs significantly (Singaravelu et al., 2011).
Superconductivity
Niobium is extensively researched for its superconducting properties. It is a type-I superconductor in its pure form and becomes a type-II superconductor when subjected to disorder such as impurities or defects. Its high superconducting transition temperature makes it extremely valuable for applications in powerful magnets and quantum computing (Prozorov et al., 2022).
Medical Isotope Production
Niobium's role in the production of medically relevant radioisotopes is significant. Proton induced reactions on Nb targets are crucial for applications in accelerator and reactor technology, as well as for dose estimation in Positron Emission Tomography (PET) targetry. Niobium's utility as a monoisotopic element makes it an ideal target material for testing nuclear reaction theories (Ditrói et al., 2008; Ditrói et al., 2009).
Steel Industry
Niobium is added to a wide range of steels to improve their processing, microstructure, properties, and performance. Over the past two decades, the addition of niobium has allowed the development of new steels with attractive properties, enhancing the performance of traditional steels such as ferritic stainless steels (DeArdo, 2003).
Oxidation Resistance
The resistance to oxidation of niobium treated by high-temperature nitrogen Plasma Based Ion Implantation (HTPBII) is an area of active research. Niobium's properties are enhanced by this treatment, leading to the formation of thick nitride layers with properties like high hardness and strength, as well as superior resistance against oxidation (Oliveira et al., 2017).
Catalysis
Niobium acts as a catalytic promoting agent in many industrial processes. Its rich complex chemistry and ability to form a wide range of compounds make it a key component in various catalytic systems (Guerrero-Pérez, 2020).
Nanostructured Nb-based Oxides for Energy Storage
Nanostructured niobium-based oxides are emerging as prominent materials for batteries, supercapacitors, and fuel cell technologies. Their high potential window, rich redox chemistry, and chemical stability under acid conditions make them very promising electrode materials (Yan et al., 2016).
properties
IUPAC Name |
niobium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Nb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GUCVJGMIXFAOAE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Nb] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Nb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4052479 |
Source
|
| Record name | Niobium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4052479 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
92.90637 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Other Solid; Pellets or Large Crystals, Shiny, soft, ductile metal that develops a bluish cast after oxidizing in air at room temperature over a long time or after heating to 200 deg C; [http://periodic.lanl.gov/elements/41.html] |
Source
|
| Record name | Niobium | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Niobium | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/1997 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Niobium | |
CAS RN |
7440-03-1, 53373-50-5 |
Source
|
| Record name | Niobium | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7440-03-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Niobium | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007440031 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Niobium, isotope of mass 106 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053373505 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Niobium | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB13031 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Niobium | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Niobium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4052479 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Niobium | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.284 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | NIOBIUM | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/05175J654G | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R,5S,7S)-3-[(3,4-dihydroxyphenyl)-hydroxymethylidene]-6,6-dimethyl-5,7-bis(3-methylbut-2-enyl)-1-[(2R)-5-methyl-2-prop-1-en-2-ylhex-5-enyl]bicyclo[3.3.1]nonane-2,4,9-trione](/img/structure/B1220767.png)